Cas no 4961-81-3 (Aluminum,tribromo[1,1'-thiobis[propane]]-, (T-4)- (9CI))

Aluminum,tribromo[1,1'-thiobis[propane]]-, (T-4)- (9CI) structure
4961-81-3 structure
Product Name:Aluminum,tribromo[1,1'-thiobis[propane]]-, (T-4)- (9CI)
CAS No:4961-81-3
MF:C5H5N5O
MW:151.126099348068
CID:334982
PubChem ID:135421879
Update Time:2025-04-19

Aluminum,tribromo[1,1'-thiobis[propane]]-, (T-4)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Aluminum,tribromo[1,1'-thiobis[propane]]-, (T-4)- (9CI)
    • 8-Amino-1,7-dihydro-purin-6-one
    • GLXC-25800
    • 45893-20-7
    • CHEMBL83601
    • AKOS030261600
    • 4961-81-3
    • 8-amino-3,7-dihydropurin-6-one
    • 8-AMINO-1,7-DIHYDROPURIN-6-ONE
    • SCHEMBL5667616
    • DTXSID50964300
    • AKOS030240634
    • EN300-1726167
    • SCHEMBL10518128
    • 8-amino-6,7-dihydro-1H-purin-6-one
    • 8-Imino-8,9-dihydro-7H-purin-6-ol
    • BDBM50039554
    • 8-aminohypoxanthine
    • 8-Amino-7H-purin-6-ol
    • Inchi: 1S/C5H5N5O/c6-5-9-2-3(10-5)7-1-8-4(2)11/h1H,(H4,6,7,8,9,10,11)
    • InChI Key: NVDXOOZGKFFGDJ-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=CN1)N=C(N)N2

Computed Properties

  • Exact Mass: 151.04941
  • Monoisotopic Mass: 151.04941
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.2
  • XLogP3: -0.8

Experimental Properties

  • Density: 2.19
  • Boiling Point: 570.8°C at 760 mmHg
  • Flash Point: 299°C
  • Refractive Index: 2.047
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